molecular formula C13H20O5 B8519369 1-(2-Methoxyethyl)-3,5-bis(methoxymethoxy)benzene CAS No. 819812-40-3

1-(2-Methoxyethyl)-3,5-bis(methoxymethoxy)benzene

Cat. No.: B8519369
CAS No.: 819812-40-3
M. Wt: 256.29 g/mol
InChI Key: CMGDLNSUCLOUKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Methoxyethyl)-3,5-bis(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C13H20O5 and its molecular weight is 256.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

819812-40-3

Molecular Formula

C13H20O5

Molecular Weight

256.29 g/mol

IUPAC Name

1-(2-methoxyethyl)-3,5-bis(methoxymethoxy)benzene

InChI

InChI=1S/C13H20O5/c1-14-5-4-11-6-12(17-9-15-2)8-13(7-11)18-10-16-3/h6-8H,4-5,9-10H2,1-3H3

InChI Key

CMGDLNSUCLOUKB-UHFFFAOYSA-N

Canonical SMILES

COCCC1=CC(=CC(=C1)OCOC)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-[3,5-Bis(methoxymethoxy)phenyl]ethanol (4.6 g, 19 mmol) obtained in Example 1, Step 2 was dissolved in N,N-dimethylformamide (40 mL), and a 60% sodium hydride dispersion in mineral oil (0.30 g, 7.5 mmol) was added thereto at 4° C. in an atmosphere of nitrogen, followed by stirring at 4° C. for 1 hour. Methyl iodide (3.6 mL, 58 mmol) was added dropwise to the reaction mixture, followed by stirring at 4° C. for 3 hours. To the reaction mixture were added a saturated aqueous solution of ammonium chloride (30 mL) and water (0.2 L), and the mixture was extracted with ethyl acetate (0.20 L). The organic layer was dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/9-1/2) to obtain a quantitative yield of 1,3-bis(methoxymethoxy)-5-(2-methoxyethyl)benzene. 1H-NMR (CDCl3, 270 MHz) δ (ppm): 6.61-6.59 (m, 3H), 5.14 (s, 4H), 3.59 (t, J=7.1 Hz, 2H), 3.48 (s, 6H), 3.36 (s, 3H), 2.83 (t, J=7.1 Hz, 2H)
Name
2-[3,5-Bis(methoxymethoxy)phenyl]ethanol
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
0.3 g
Type
reactant
Reaction Step Two
Quantity
3.6 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
Quantity
0.2 L
Type
solvent
Reaction Step Four

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